Cas no 89143-07-7 (1-(4-Propoxyphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione)

1-(4-Propoxyphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione structure
89143-07-7 structure
Product Name:1-(4-Propoxyphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
CAS No:89143-07-7
MF:C13H13NO3
MW:231.247223615646
CID:610743
PubChem ID:605191
Update Time:2025-04-19

1-(4-Propoxyphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2,5-dione, 1-(4-propoxyphenyl)-
    • 1-(4-propoxyphenyl)pyrrole-2,5-dione
    • CS-0220303
    • SCHEMBL15033477
    • CCG-311507
    • SR-01000310546
    • 1-(4-Propoxyphenyl)-1H-pyrrole-2,5-dione
    • 89143-07-7
    • MFCD00749005
    • EN300-06304
    • OVDHKYNXUCBNMQ-UHFFFAOYSA-N
    • DTXSID40345523
    • 1-(4-Propoxy-phenyl)-pyrrole-2,5-dione
    • SR-01000310546-1
    • Z56923282
    • VS-01012
    • 3-Pyrroline-2,5-dione, 1-(4-propoxyphenyl)-
    • AKOS000296054
    • 1-(4-Propoxyphenyl)-1H-pyrrole-2,5-dione #
    • 1-(4-propoxyphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
    • 1-(4-Propoxyphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
    • Inchi: 1S/C13H13NO3/c1-2-9-17-11-5-3-10(4-6-11)14-12(15)7-8-13(14)16/h3-8H,2,9H2,1H3
    • InChI Key: OVDHKYNXUCBNMQ-UHFFFAOYSA-N
    • SMILES: O(CCC)C1C=CC(=CC=1)N1C(C=CC1=O)=O

Computed Properties

  • Exact Mass: 231.08954328g/mol
  • Monoisotopic Mass: 231.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 46.6Ų

1-(4-Propoxyphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione Security Information

1-(4-Propoxyphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B526958-10mg
1-(4-Propoxyphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
89143-07-7
10mg
$ 50.00 2022-06-07
TRC
B526958-50mg
1-(4-Propoxyphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
89143-07-7
50mg
$ 160.00 2022-06-07
TRC
B526958-100mg
1-(4-Propoxyphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
89143-07-7
100mg
$ 250.00 2022-06-07
Enamine
EN300-06304-0.05g
1-(4-propoxyphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
89143-07-7 95%
0.05g
$117.0 2023-10-28
Enamine
EN300-06304-0.1g
1-(4-propoxyphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
89143-07-7 95%
0.1g
$173.0 2023-10-28
Enamine
EN300-06304-0.25g
1-(4-propoxyphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
89143-07-7 95%
0.25g
$248.0 2023-10-28
Enamine
EN300-06304-0.5g
1-(4-propoxyphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
89143-07-7 95%
0.5g
$390.0 2023-10-28
Enamine
EN300-06304-1.0g
1-(4-propoxyphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
89143-07-7 95%
1.0g
$500.0 2023-07-09
Enamine
EN300-06304-2.5g
1-(4-propoxyphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
89143-07-7 95%
2.5g
$1160.0 2023-10-28
Enamine
EN300-06304-5.0g
1-(4-propoxyphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
89143-07-7 95%
5.0g
$2260.0 2023-07-09
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